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Compound of Interest

Compound Name: Metachromins X

Cat. No.: B15362598 Get Quote

Technical Support Center: Metachromins X
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to minimize "Metachromins X" toxicity in animal studies.

Disclaimer
"Metachromins X" is a fictional compound developed for illustrative purposes within this

technical support guide. The information provided is based on established principles of

preclinical toxicology for small molecule kinase inhibitors and is intended to serve as a practical

resource for researchers working with similar investigational drugs.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of Metachromins X and its primary target?

Metachromins X is a potent, ATP-competitive small molecule inhibitor of the Ser/Thr kinase,

Plk4, a key regulator of centriole duplication. Its primary therapeutic rationale is to induce

mitotic catastrophe in rapidly dividing cancer cells. However, off-target activities against other

kinases have been noted, contributing to its toxicity profile.

**Q2: What are the most common to
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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